![molecular formula C11H16N2O2 B1598944 Tert-butyl N-anilinocarbamate CAS No. 42116-43-8](/img/structure/B1598944.png)
Tert-butyl N-anilinocarbamate
Overview
Description
Tert-butyl N-anilinocarbamate (TBNAC) is an organic compound with the molecular formula C10H15NO2. It is a colorless, crystalline solid that is used in a variety of scientific applications, including organic synthesis and lab experiments. TBNAC is a versatile compound that has been studied for its biochemical and physiological effects.
Scientific Research Applications
Palladium-Catalyzed Amidation
Tert-butyl carbamate is utilized in the Pd-catalyzed synthesis of N-Boc-protected anilines from aryl bromides, a process that can be conducted at room temperature. This method emphasizes the role of sodium tert-butoxide in achieving successful reactions, yielding 43-83% of the desired products (Bhagwanth et al., 2009).
Curtius Rearrangement for Protected Anilines
The Curtius rearrangement of aromatic carboxylic acids, using tert-butyl carbamate, leads to protected anilines and aromatic ureas. This reaction demonstrates compatibility with various functional groups, enabling the synthesis of diverse aniline derivatives (Lebel & Leogane, 2006).
Synthesis of Biodegradable Polymers
In polymer science, tert-butyl carbamate has been employed in developing cascade biodegradable polymers based on alternating cyclization and elimination reactions. These polymers showcase potential for medical devices, drug delivery vehicles, and tissue engineering scaffolds due to their unique degradation properties (Dewit & Gillies, 2009).
Alkylation of Aniline
The alkylation of aniline with tert-butanol over solid acids to produce tert-butylanilines, important intermediates in pharmaceuticals and dyes, showcases the utility of tert-butyl carbamate derivatives in facilitating C-alkylation under milder conditions than traditional methods (Yadav & Doshi, 2003).
Sensory Materials for Acid Vapors
Tert-butyl carbamate derivatives have been synthesized and used to create sensory materials capable of detecting volatile acid vapors. This application demonstrates the material science facet of tert-butyl carbamate, where its incorporation into organogels leads to efficient chemosensors (Sun et al., 2015).
Mechanism of Action
Target of Action
Tert-butyl N-anilinocarbamate, also known as 1-(TERT-BUTOXYCARBONYL)-2-PHENYLHYDRAZINE, is a compound that has been used in organic synthesis It’s worth noting that the tert-butoxycarbonyl (boc) group is a protecting group used in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Mode of Action
The compound interacts with its targets through a series of chemical reactions. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base . The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . This is followed by methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .
Biochemical Pathways
The compound plays a significant role in the synthesis of n-boc-protected anilines . It’s used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .
Result of Action
The primary result of the action of this compound is the formation of N-Boc-protected anilines . These compounds are important in various areas of organic synthesis.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the addition of the Boc group to amines requires aqueous conditions and the presence of a base . Furthermore, the compound’s stability and reactivity can be affected by factors such as temperature, pH, and the presence of other chemicals.
properties
IUPAC Name |
tert-butyl N-anilinocarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-11(2,3)15-10(14)13-12-9-7-5-4-6-8-9/h4-8,12H,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYEQNXVGJRAEIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30395633 | |
Record name | Tert-butyl N-anilinocarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42116-43-8 | |
Record name | 1,1-Dimethylethyl 2-phenylhydrazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42116-43-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tert-butyl N-anilinocarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 42116-43-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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